Butanoic acid, 3-amino-2-hydroxy-

• IUPAC Name: 3-amino-2-hydroxybutanoic acid
• InChI: InChI=1S/C4H9NO3/c1-2(5)3(6)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)
• InChI Key: QTRAXZHIRXYYPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C(=O)O)O)N
• Molecular Formula: C4H9NO3
• DSSTOX Substance ID: DTXSID40441635
• Molecular Weight: 119.12 g/mol
• CAS RN: 565-81-1

Description

“Butanoic acid, 3-amino-2-hydroxy-” is an α-amino acid that is butanoic acid substituted by an amino group at position 2 and a hydroxy group at position 3. It has a molecular formula of C4H9NO3, an average mass of 119.119 Da, and a monoisotopic mass of 119.058243 Da.

Molecular Structure Analysis

The molecular structure of “Butanoic acid, 3-amino-2-hydroxy-” consists of an amino group (–NH2), a carboxyl group (–COOH), and a side chain or R group, which are all attached to the alpha (α) carbon (the one directly bonded to the carboxyl functional group).

Physical And Chemical Properties Analysis

“Butanoic acid, 3-amino-2-hydroxy-” has a molecular formula of C4H9NO3, an average mass of 119.119 Da, and a monoisotopic mass of 119.058243 Da.

Scientific Research Applications

Antimicrobial Activity

Butanoic acid derivatives, including 3-[(2-Hydroxyphenyl)amino]butanoic and 3-[(2-hydroxy-5-methyl(chloro)phenyl)amino]butanoic acids, have shown antimicrobial properties. Derivatives containing hydrazide, pyrrole, and chloroquinoxaline moieties exhibited good antimicrobial activity against Staphylococcus aureus and Mycobacterium luteum. Additionally, some compounds showed significant antifungal activity against Candida tenuis and Aspergillus niger (Mickevičienė et al., 2015).

Intestinal Barrier Function

DL-2-hydroxy-(4-methylthio)butanoic acid (HMTBA), a source of dietary methionine, has been observed to protect epithelial barrier function. It was found to prevent the increase in paracellular permeability induced by H2O2 or tumor necrosis factor-α, attributing to increased production of taurine and reduced glutathione (Martín-Venegas et al., 2013).

Synthesis of Glufosinate

Glufosinate, a compound synthesized from 2-chloroethyl methylvinylphosphinate, involves the use of 2-hydroxy-4-(methylthio)butanoic acid. The process includes hydroformylation-amidocarbonylation steps, highlighting its application in the synthesis of agriculturally significant chemicals (Sakakura et al., 1991).

Safety And Hazards

The safety data sheet for a similar compound, Butyric acid, indicates that it is considered hazardous. It is classified as having flammable liquids, acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs are the respiratory system.